Cas no 32741-92-7 ([1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester)

[1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester structure
32741-92-7 structure
Product Name:[1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester
CAS No:32741-92-7
MF:C18H16O6
MW:328.316045761108
CID:312780
PubChem ID:122944
Update Time:2025-04-19

[1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester
    • dimethyl 2-(4-methoxycarbonylphenyl)benzene-1,4-dicarboxylate
    • TRIMETHYL (1,1'-BIPHENYL)-2,4',5-TRICARBOXYLATE
    • (1,1'-Biphenyl)-2,4',5-tricarboxylic acid, 2,4',5-trimethyl ester
    • (1,1'-Biphenyl)-2,4',5-tricarboxylic acid, trimethyl ester
    • trimethyl biphenyl-2,4',5-tricarboxylate
    • EINECS 251-189-3
    • ZLRSGCDCVGSPKI-UHFFFAOYSA-N
    • Trimethyl [1,1'-biphenyl]-2,4',5-tricarboxylate
    • 32741-92-7
    • [1,1'-Biphenyl]-2,4',5-tricarboxylic acid, trimethyl ester
    • NS00029329
    • SCHEMBL8678283
    • trimethyl[1,1'-biphenyl]-2,4',5-tricarboxylate
    • 1,1'-Biphenyl-2,4',5-tricarboxylic acid, trimethyl ester
    • DTXSID5067716
    • Biphenyl-2,4',5-tricarboxylic acid, trimethyl ester
    • Inchi: 1S/C18H16O6/c1-22-16(19)12-6-4-11(5-7-12)15-10-13(17(20)23-2)8-9-14(15)18(21)24-3/h4-10H,1-3H3
    • InChI Key: ZLRSGCDCVGSPKI-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC(C(=O)OC)=CC=1C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

  • Exact Mass: 328.09468
  • Monoisotopic Mass: 328.09468823g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 466
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 78.9

[1,1'-Biphenyl]-2,4',5-tricarboxylicacid, 2,4',5-trimethyl ester Related Literature

  • 1. Reaction of stabilised arsonium ylides with acetylenic esters: convenient ring synthesis of a tetrasubstituted benzene
    R. Alan Aitken,Alexander J. Blake,Ian Gosney,Robert O. Gould,Douglas Lloyd,Raymond A. Ormiston J. Chem. Soc. Perkin Trans. 1 1998 1801
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